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Compound of Interest

Compound Name: (S)-Menthiafolic acid

CAS No.: 75979-26-9

Cat. No.: B12788632

Get Quote

Topic: Quantification of (S)-Menthiafolic Acid using HPLC-MS

Audience: Researchers, scientists, and drug development professionals.

Note on Analyte: Comprehensive searches of scientific literature and chemical databases did

not yield results for a compound named "(S)-Menthiafolic acid." It is possible this is a novel or

proprietary compound, or a misspelling. This application note therefore details a robust and

widely applicable HPLC-MS/MS method for the quantification of (6S)-5-methyltetrahydrofolate

(L-5-MTHF, Levomefolic acid), the primary active form of folate in the human body.[1][2] The

principles and protocols described herein provide a strong foundation for developing a method

for a novel folate derivative like "(S)-Menthiafolic acid," though specific parameters,

particularly mass spectrometry settings, would require optimization.

Introduction
Folate (Vitamin B9) and its derivatives are essential water-soluble vitamins critical for a variety

of biological processes, including DNA synthesis, repair, methylation, and as cofactors in one-

carbon metabolism.[1][3] The synthetic form, folic acid, must be reduced and methylated in the
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body to its active form, L-5-methyltetrahydrofolate (L-5-MTHF).[2] Direct measurement of L-5-

MTHF is often more indicative of bioactive folate status.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS) is the gold standard for the selective and sensitive quantification of folates in complex

biological matrices like plasma and serum.[4][5][6] This method offers high specificity by

separating the analyte from matrix components chromatographically and differentiating it based

on its unique mass-to-charge ratio (m/z) and fragmentation pattern.

This document provides a detailed protocol for the extraction and quantification of L-5-MTHF

from human plasma or serum using HPLC-MS/MS.

Experimental Protocols
Materials and Reagents

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade),

Acetic Acid (LC-MS grade).

Reagents: Ammonium acetate, Ascorbic acid, 2-Mercaptoethanol, L-cysteine.

Standards: L-5-methyltetrahydrofolate (analytical standard), and a stable isotope-labeled

internal standard (SIL-IS) such as [¹³C₅]-5-MTHF or [²H₄]-5-MTHF for accurate quantification.

[4][7]

Water: Deionized water, >18 MΩ·cm.

Biological Matrix: Human plasma or serum, collected in tubes containing an appropriate

anticoagulant (e.g., EDTA).

Standard and Sample Preparation
Workflow Overview
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Sample & Standard Preparation

Analyte Extraction

Analysis

Prepare Stock Solutions
(Analyte & IS)

Generate Calibration Curve Standards
(Serial Dilution in Matrix)

Aliquot 200 µL Sample/Standard

Thaw Plasma/Serum Samples

Add Internal Standard (SIL-IS)

Protein Precipitation
(e.g., with cold Methanol containing stabilizer)

Vortex & Centrifuge
(e.g., 10,000 rpm, 10 min, 4°C)

Collect Supernatant

Evaporate to Dryness
(under Nitrogen stream)

Reconstitute in Mobile Phase A

Inject into HPLC-MS/MS System

Data Acquisition (MRM Mode)

Data Processing & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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